molecular formula C20H16N4O2S2 B2358687 2-((5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)-N-(thiophen-2-ylmethyl)acetamide CAS No. 1251704-26-3

2-((5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)-N-(thiophen-2-ylmethyl)acetamide

Cat. No.: B2358687
CAS No.: 1251704-26-3
M. Wt: 408.49
InChI Key: LPFNDBRFGVSXOL-UHFFFAOYSA-N
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Description

2-((5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)-N-(thiophen-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C20H16N4O2S2 and its molecular weight is 408.49. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Hemolytic Activity

Research has demonstrated the antimicrobial and hemolytic activity of 2,5-disubstituted 1,3,4-oxadiazole compounds. These compounds have been synthesized and evaluated for their effectiveness against various microbial species. The study found that most compounds exhibited antimicrobial activity to varying extents relative to reference standards, indicating potential applications in developing new antimicrobial agents (Gul et al., 2017).

Anticancer Properties

Novel acetamide derivatives of 1,3,4-oxadiazole-2-thiol have been synthesized and screened for cytotoxicity against cancer cell lines, including PANC-1, HepG2, and MCF7. Some compounds showed significant cytotoxicity, suggesting their potential as anticancer agents (Vinayak et al., 2014).

Pharmacological Evaluation for Toxicity and Antioxidant Actions

Compounds incorporating 1,3,4-oxadiazole and pyrazole moieties have been evaluated for their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. This study highlights the diverse pharmacological potentials of these derivatives, indicating their utility in developing therapeutic agents (Faheem, 2018).

Antibacterial Agents

Derivatives of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-acetamides have been synthesized and tested for their antibacterial activity. These compounds were found to possess significant antibacterial properties, suggesting their application in addressing bacterial infections (Ramalingam et al., 2019).

Antimicrobial Activity and Quantum Calculations

The study of 2-bromo-N-(phenylsulfonyl)acetamide derivatives and their conversion into various heterocycles demonstrated good antimicrobial activity. Computational calculations provided a deeper understanding of their properties, further supporting their potential application in developing new antimicrobial agents (Fahim et al., 2019).

Properties

IUPAC Name

2-[5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl-N-(thiophen-2-ylmethyl)acetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H16N4O2S2/c25-17(21-12-16-7-4-10-27-16)13-28-18-9-8-15(11-22-18)20-23-19(24-26-20)14-5-2-1-3-6-14/h1-11H,12-13H2,(H,21,25)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LPFNDBRFGVSXOL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=NOC(=N2)C3=CN=C(C=C3)SCC(=O)NCC4=CC=CS4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H16N4O2S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

408.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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